Cas no 10129-70-1 (Pyridinium,1-methyl-4-(2-phenylethenyl)-, iodide (1:1))
10129-70-1 structure
Product Name:Pyridinium,1-methyl-4-(2-phenylethenyl)-, iodide (1:1)
CAS No:10129-70-1
MF:C14H14IN
MW:323.172135829926
CID:223672
PubChem ID:12946925
Update Time:2025-04-19
Pyridinium,1-methyl-4-(2-phenylethenyl)-, iodide (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Pyridinium,1-methyl-4-(2-phenylethenyl)-, iodide (1:1)
- 1-methyl-4-[(E)-2-phenylethenyl]pyridin-1-ium,iodide
- 1-Methyl-4-strylpyridiniumiodide (7CI)
- 1-Methyl-4-styrylpyridinium iodide (6CI)
- Pyridinium, 1-methyl-4-(2-phenylethenyl)-,iodide (9CI)
- Pyridinium, 1-methyl-4-styryl-, iodide (8CI)
- 10129-70-1
- NSC77998
- trans-4-styryl-1-methylpyridiniumiodide
- NSC-77998
- CHEMBL441492
-
- Inchi: 1S/C14H14N.HI/c1-15-11-9-14(10-12-15)8-7-13-5-3-2-4-6-13;/h2-12H,1H3;1H/q+1;/p-1/b8-7+;
- InChI Key: GNKSSHJEDYJKMZ-USRGLUTNSA-M
- SMILES: [I-].[N+]1(C)C=CC(/C=C/C2C=CC=CC=2)=CC=1
Computed Properties
- Exact Mass: 308.9071
- Monoisotopic Mass: 323.017
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 195
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 3.9A^2
Experimental Properties
- PSA: 3.88
- LogP: -0.31450
Pyridinium,1-methyl-4-(2-phenylethenyl)-, iodide (1:1) Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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4. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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